Bacterial transport and retention likely depend on bacterial and soil surface properties, especially hydrophobicity. We used a controlled experimental setup to explore hydrophilic Escherichia coli (E. coli) and hydrophobic Rhodococcus erythropolis (PTCC1767) (R. erythropolis) transport through dry (− 15,000 cm water potential) and water saturated (0 cm water potential) wettable and water-repellent sand columns. A pulse of bacteria (1 × 108 CFU mL–1) and bromide (10 mmol L–1) moved through the columns under saturated flow (0 cm) for four pore volumes. A second bacteria and bromide pulse was then poured on the column surfaces and leaching was extended six more pore volumes. In dry wettable sand attachment dominated E. coli retention, whereas R. erythropolis was dominated by straining. Once wetted, the dominant retention mechanisms flipped between these bacteria. Attachment by either bacteria decreased markedly in water-repellent sand, so straining was the main retention mechanism. We explain this from capillary potential energy, which enhanced straining under the formation of water films at very early times (i.e., imbibing) and film thinning at much later times (i.e., draining). The interaction between the hydrophobicity of bacteria and soil on transport, retention and release mechanisms needs greater consideration in predictions.

Interactions between amyloid protein structures and nanomaterials have been extensively studied to develop effective inhibitors of amyloid aggregation. Limited investigations are reported on the impact of nanoparticles on mature fibrils. In this work, gold nanoparticles are used as photothermal agents to alter insulin fibrils. To this end, gold colloids bearing a negatively charged capping shell, with an average diameter of 14 nm and a plasmon resonance maximum at 520 nm are synthesized. The effects on mature insulin fibril morphology and structure upon plasmonic excitation of the nanoparticles-fibril samples have been monitored by spectroscopic and microscopic methods. The obtained data indicate that an effective destruction of the amyloid aggregates occur upon irradiation of the plasmonic nanoparticles, allowing the development of emerging strategies to alter the structure of amyloid fibrils.

Brain science has remained in the global spotlight as an important field of scientific and technological discovery. Numerous in vitro and in vivo animal studies have been performed to understand the pathological processes involved in brain diseases and develop strategies for their diagnosis and treatment. However, owing to species differences between animals and humans, several drugs have shown high rates of treatment failure in clinical settings, hindering the development of diagnostic and treatment modalities for brain diseases. In this scenario, microfluidic brain-on-a-chip (BOC) devices, which allow the direct use of human tissues for experiments, have emerged as novel tools for effectively avoiding species differences and performing screening for new drugs. Although microfluidic BOC technology has achieved significant progress in recent years, monitoring slight changes in neurochemicals, neurotransmitters, and environmental states in the brain has remained challenging owing to the brain’s complex environment. Hence, the integration of BOC with new sensors that have high sensitivity and high selectivity is urgently required for the real-time dynamic monitoring of BOC parameters. As sensor-based technologies for BOC have not been summarized, here, we review the principle, fabrication process, and application-based classification of sensor-integrated BOC, and then summarize the opportunities and challenges for their development. Generally, sensor-integrated BOC enables real-time monitoring and dynamic analysis, accurately measuring minute changes in the brain and thus enabling the realization of in vivo brain analysis and drug development.

Herein, folic acid conjugated poly (NIPAM-co-functional palygorskite-Au-co-acrylic acid) (FA-PNFA) hybrid microgels were fabricated by emulsion polymerization. The introduction of acrylic acid can increase the low critical solution temperature (LCST) of FA-PNFA from 36 °C at pH 5.5–42 °C at pH 7.4. Doxorubicin hydrochloride (DOX) was chosen as the load drug, the results show that the DOX release behavior is driven by temperature, pH and light. Cumulative drug release rate can reach 74 % at 37 °C and pH 5.5 while only 20 % at 37 °C and pH 7.4, which effectively avoided the early leakage of the drug. In addition, by exposing FA-PNFA hybrid microgels to laser irradiation, the cumulative release rate was increased by 5 % compared to the release rate under dark conditions. Functional palygorskite-Au as physical crosslinkers not only improves the drug loading content of microgels but also promotes the release of DOX through light drive. Methyl thiazolyl tetrazolium bromide (MTT) assay demonstrated that the FA-PNFA are nontoxic up to 200 μg mL−1 towards 4T1 breast cancer cell. Meanwhile, DOX-loaded FA-PNFA show more significant cytotoxicity than the free DOX. Confocal laser scanning microscope (CLSM) revealed that the DOX-loaded FA-PNFA could be efficiently taken by 4T1 breast cancer cells. FA-PNFA hybrid microgels not only improve the LCST of PNIPAM, but also endow the microgels with photostimulation responsiveness, which can release drugs in response to the triple stimulation response of temperature, pH and light, thus effectively reducing the activity of cancer cells, making them more promising for wider medical applications.

Development of a controlled delivery ultrafine fibrous system with two bioactive molecules is required to stimulate tendon healing in different phase. In this study, we used emulsion stable jet electrospinning to fabricate aligned poly(L-lactic acid) (PLLA) based ultrafine fibers with two small bioactive molecules of L-Arginine (Arg) and low molecular weight hyaluronic acid (HA). The results demonstrated that the aligned Arg/HA/PLLA microfibrous scaffold showed core-shell structure and allowed sequential release of Arg and HA due to their different electric charge. The scaffold also showed enhanced hydrophilicity, cell migration, spread and proliferation. Using an Achilles tendon repair model in rats, we demonstrated that this novel fibrous scaffold can prevent adhesion and promote tendon regeneration. Additionally, two p53 and ER-α-mediated signalling pathways were described as the probable main path of synergistic effects of the novel scaffold on tendon generation. Thus, this study may provide an important strategy for developing biofunctional and biomimetic tendon scaffolds.

Gegen Qinlian Decoction, derived from Zhang Zhongjing's Treatise on Typhoid Fever, has been widely used in the treatment of various common diseases, frequently-occurring diseases and difficult and complicated diseases, such as ulcerative colitis. In this study, Bletilla striata polysaccharide (BSP) was innovatively used as a film coating material to prepare Gegen Qinlian pellets with dual sensitivity of pH enzyme for the treatment of ulcerative colitis. BSP has the ability to repair the inflamed colon mucosa and can produce synergistic effects, while avoiding the adverse therapeutic effects caused by the early release of drugs from a single pH-sensitive pellets in the small intestine. The prepared pellets have a uniform particle size, good roundness, a particle size range from 0.8 mm to 1.0 mm, and a particle yield is 85.6 %. The results of in vitro release showed that ES-BSP pellets hardly released drugs in the pH range of 1.2–6.8. However, in the colon mimic fluid containing specific enzymes, the drug release was significantly accelerated, demonstrating the sensitivity of the pellets to pH enzymes. In vivo and ex vivo fluorescence imaging of small animals showed that Gegen Qinlian pellets with dual sensitivity of pH enzyme remained longer in the colon compared with pH-sensitive pellets. In vivo pharmacodynamics study showed that the Gegen Qinlian pellets with dual sensitivity of pH enzyme had a better therapeutic effect in the rat model of the ulcerative colon than the commercially available Gegenqinlian pellets in the control group.

Mussel foot proteins (MFPs) hold tremendous potential for various fields, but their low natural production yield presents a significant challenge for practical use. This study aims to explore possible solutions to overcome this limitation. While advanced recombinant technology can improve production efficiency, the resulting proteins lack the crucial chemical signature of mussel adhesion, 3,4-Dihydroxyphenylalanine (DOPA). Recent studies have shown that adhesives in nanoparticle form offer higher adhesion on solid surfaces, making them a promising alternative. Moreover, metal ions can enhance the cohesive forces between MFPs, leading to improved adhesion. In this study, we prepared MFP nanoparticles via spray-drying and tested their adhesion performance on surfaces with varying hydrophobicity using a universal testing machine. Our findings confirmed that MFP nanoparticles exhibit stronger adhesive performance than native MFPs, with metal ions contributing to even more robust adhesion. This study offers valuable insights into the adhesive behavior of MFPs in nanoparticle form with metal ions, presenting a potential solution to the challenge of low natural production yield of MFPs and the possibility of enhancing their adhesion properties in bio-adhesive materials.

Acute kidney injury (AKI), a prevalent and fatal adverse event, seriously affects cancer patients undergoing chemotherapy. The most important pathological mechanism of AKI is oxidative stress from reactive oxygen species (ROS). Currently, ROS scavenging is a promising strategy to manage the risk of chemotherapy-induced AKI. Herein, we successfully synthesized SOD@ZIF-8 nanoparticles by biomimetic mineralization, which were taken up by cells and could improve cell viability by limiting oxidative stress damage, as found in in vitro studies. Moreover, SOD@ZIF-8 nanoparticles exhibit broad-spectrum antioxidant properties in addition to significant renal accumulation in AKI mice, preventing clinically related cisplatin-induced AKI in murine models. AKI alleviation in the model was validated by measuring blood serum, staining kidney tissue, and related biomarkers. SOD@ZIF-8 nanoparticle therapeutic efficiency exceeds NAC, a small molecular antioxidant functioning through free radical scavenging. The results suggest SOD@ZIF-8 nanoparticles as a potential therapeutic option for AKI and other ROS-related disorders.

5SO3H-8-hydroxyquinoline coordinated to Europium (Eu-5SO3-HQ) was incorporated in biomembrane models using Langmuir monolayers. Dipalmitoyl phosphatidylcholine (DPPC) and dipalmitoyl phosphatidylserine (DPPS) were employed, representing mammalian cells and dioctadecyldimethylammonium bromide (DODAB) as a positively charged lipid to study the contrast with negatively charged lipids. Tensiometric, rheological and spectroscopic techniques were employed to characterize Eu-5SO3-HQ- lipid monolayer interactions. The complex condenses all the monolayer indicating interactions with the lipids' polar heads, but with distinctive effects on the mechanical and rheological properties. While the complex decreases the compression and elastic moduli of DPPC and DPPS monolayers, it increases for DODAB, also decreasing its lateral viscosity. Infrared spectroscopy shows that the interaction of Eu-5-SO3-HQ alters the ordering of the lipids' alkyl chains, impacting the monolayer's molecular packing. These results show that the interaction of Eu-5SO3-HQ with lipid monolayers at the air-water is modulated by the composition of the polar head, which can be supportive in the preparation of nanodevices for molecular probing.

Nowadays, the hydrogen dressing and electrostatic spun films widely used on wounds do not facilitate the permeability of the wound area and fail to achieve controlled drug delivery. Therefore, finding a wound dressing with both breathability and targeted drug delivery has remained an unmet challenge. Here, an oriented microstructure membrane with sustained drug release and robust antibacterial performance was constructed through the microfluidic spinning method. The multifunctional oriented membrane was prepared by loading ascorbic acid onto the zeolitic metal-organic framework-8 to develop drug delivery nanomaterial zeolitic metal-organic framework-8 @ascorbic acid (ZIF-8 @AA) and then mixing ZIF-8 @AA with polyvinyl pyrrolidone (PVP) solution via microfluidic technology, which produced an oriented microfiber member. In addition, the spinning parameters, including the fluid content, rotation speed, and flow rate, on microfiber diameter were evaluated. The constructed oriented membrane had bactericidal efficiencies of 82.94% ± 2.79% and 95.96% ± 1.54% against E. coli and S. aureus, respectively. After five days, the membrane still has a sustained release. Moreover, the fabricated membrane also has good biocompatibility and hemocompatibility in vitro. The oriented arrangement strategy provides a promising approach for wound healing materials in targeted drug delivery. Furthermore, this strategy offers a feasible idea for loading active materials into substrates for disease treatment in the biomedical field.